Cas no 391884-26-7 (N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide)

• Product Name: N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide
• CAS No: 391884-26-7
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6195003
• PubChem ID: 9657010
• Update Time: 2025-07-09

N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide
• SR-01000006412-1
• CHEMBL3197482
• N-[(E)-furan-2-ylmethylideneamino]-2-[(2-phenoxyacetyl)amino]acetamide
• F0474-0628
• SR-01000006412
• N-({N'-[(1E)-(furan-2-yl)methylidene]hydrazinecarbonyl}methyl)-2-phenoxyacetamide
• MLS000722362
• N-(2-(2-(Furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-2-phenoxyacetamide
• (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-2-phenoxyacetamide
• AKOS024578501
• 391884-26-7
• SMR000236013
• CHEBI:107112

• Inchi： 1S/C15H15N3O4/c19-14(18-17-9-13-7-4-8-21-13)10-16-15(20)11-22-12-5-2-1-3-6-12/h1-9H,10-11H2,(H,16,20)(H,18,19)/b17-9+
• InChI Key： DKBWQHKXQFZEAM-RQZCQDPDSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCC(N/N=C/C1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide

Comprehensive Overview of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide (CAS No. 391884-26-7)

The compound N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide (CAS No. 391884-26-7) is a specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of a furan-2-yl moiety, a hydrazinecarbonyl linker, and a phenoxyacetamide group, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. This compound has garnered attention due to its hybrid structure, combining heterocyclic and amide functionalities, making it a subject of interest in drug discovery and material science.

In recent years, researchers have focused on N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide for its potential role in modulating biological pathways. The furan ring, a common motif in bioactive molecules, is known for its electron-rich properties, which can enhance binding affinity to target proteins. Meanwhile, the hydrazinecarbonyl segment offers versatility in forming hydrogen bonds, a critical feature for molecular recognition. These attributes align with current trends in structure-activity relationship (SAR) studies, where researchers seek to optimize lead compounds for improved efficacy and selectivity.

The synthesis of CAS No. 391884-26-7 typically involves multi-step organic reactions, including condensation and amidation processes. One common approach is the reaction of 2-furaldehyde with a hydrazine derivative, followed by coupling with a phenoxyacetyl precursor. Such methodologies are frequently discussed in academic forums and patent literature, reflecting the growing demand for efficient synthetic routes to complex heterocycles. This compound’s stability under physiological conditions also makes it a candidate for further in vitro and in vivo evaluations.

From an industrial perspective, N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide has potential applications beyond pharmaceuticals. Its structural features may lend themselves to the development of advanced materials, such as polymeric coatings or chelating agents, where the furan and amide groups could impart desirable mechanical or chemical properties. This versatility addresses the increasing interest in multi-functional compounds that serve dual roles in medicine and materials science.

Environmental and safety considerations are paramount when handling CAS No. 391884-26-7. While not classified as hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Regulatory compliance, particularly in the context of REACH and FDA guidelines, is essential for researchers and manufacturers aiming to commercialize derivatives of this compound. These aspects are frequently highlighted in Q&A sessions and regulatory webinars, underscoring their relevance to stakeholders.

In summary, N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-2-phenoxyacetamide represents a compelling case study in modern chemical research. Its hybrid architecture, synthetic accessibility, and broad applicability position it as a valuable scaffold for innovation. As the scientific community continues to explore heterocyclic chemistry and drug design, compounds like this will likely remain at the forefront of interdisciplinary investigations.